Cas no 1248-18-6 (Pigment red 49)

• Product Name: Pigment red 49
• CAS No: 1248-18-6
• MF: C₂₀H₁₃N₂NaO₄S
• MW: 400.382994413376
• MDL: MFCD01712615
• CID: 145431
• Update Time: 2026-05-14

Pigment red 49 Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 2-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-, sodium salt (1:1)
• Pigment red 49
• Sodium 2-[(2-Hydroxynaphthyl)Azo]Naphthalenesulphonate
• AKA205
• AKA206
• AKA207
• AKA208
• CREDNO.10
• DC Red No. 10
• Lithol Red R
• Lithol Toner
• Signal Red

• MDL： MFCD01712615
• Inchi： InChI=1S/C20H14N2O4S.Na/c23-18-12-10-13-5-1-3-7-15(13)19(18)22-21-17-11-9-14-6-2-4-8-16(14)20(17)27(24,25)26;/h1-12,21H,(H,24,25,26);/q;+1/p-1/b22-19+;
• InChI Key： MGIYYNDGQBDWFE-KWNKHXGFSA-M
• SMILES： [Na+].O=C1C=CC2=CC=CC=C2/C/1=N\NC1C=CC2=CC=CC=C2C=1S([O-])(=O)=O

Computed Properties

• Exact Mass: 400.04900

Experimental Properties

• PSA: 110.53000
• LogP: 6.09890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates